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Compound of Interest

Compound Name: 1-Carboxycyclohexaneacetic acid

Cat. No.: B195815 Get Quote

An In-depth Technical Guide to 1-
Carboxycyclohexaneacetic Acid
For Researchers, Scientists, and Drug Development Professionals

Abstract
1-Carboxycyclohexaneacetic acid, also known by its IUPAC name 1-

(carboxymethyl)cyclohexane-1-carboxylic acid, is a dicarboxylic acid with the molecular formula

C₉H₁₄O₄.[1] This document provides a comprehensive overview of its physical and chemical

characteristics, including its synthesis, purification, and analytical methods. While direct

biological activity and signaling pathways for this specific molecule are not extensively

documented, its structural relationship to pharmacologically active compounds and its role as a

potential impurity or transformation product of Gabapentin highlight its relevance in medicinal

chemistry and drug development.[1]

Physical and Chemical Characteristics
1-Carboxycyclohexaneacetic acid is a white to off-white crystalline solid. Its fundamental

properties are summarized in the tables below, compiled from various sources.

Table 1: General and Physical Properties
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Property Value Source

IUPAC Name

1-

(carboxymethyl)cyclohexane-

1-carboxylic acid

[1]

Synonyms

1-Carboxycyclohexaneacetic

Acid, Cyclohexane-1,1-diacetic

acid

[1]

CAS Number 67950-95-2 [1]

Molecular Formula C₉H₁₄O₄ [1]

Molecular Weight 186.20 g/mol [1]

Appearance
White to Off-White Crystalline

Solid

Melting Point 130-132 °C

Boiling Point 390.3 °C at 760 mmHg

Solubility

Slightly soluble in water,

Chloroform, DMSO, and

Methanol

Table 2: Spectroscopic and Physicochemical Data
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Property Description Source

pKa

Estimated pKa₁ ≈ 4 and pKa₂ ≈

5, based on typical values for

dicarboxylic acids where the

carboxyl groups are in close

proximity.

¹H NMR

Expected chemical shifts (δ,

ppm): 1.2-1.8 (cyclohexyl

protons), 2.5 (methylene

protons adjacent to carboxyl),

10-12 (broad singlet,

carboxylic acid protons).[2][3]

[4]

¹³C NMR

Expected chemical shifts (δ,

ppm): 20-40 (cyclohexyl

carbons), 45-55 (quaternary

carbon and methylene

carbon), 170-185 (carboxylic

acid carbons).

IR Spectroscopy

Characteristic peaks (cm⁻¹):

2500-3300 (broad O-H

stretch), 1690-1760 (C=O

stretch), 1210-1320 (C-O

stretch), 910-950 and 1395-

1440 (O-H bend).[5][6][7][8]

Mass Spectrometry

LC-ESI-QTOF (Negative

Mode): [M-H]⁻ at m/z

185.0819.[1]

Experimental Protocols
Synthesis of 1-Carboxycyclohexaneacetic Acid
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The synthesis of 1-Carboxycyclohexaneacetic acid can be achieved through the hydrolysis

of its precursor, 1,1-cyclohexanediacetic acid. A common route to this precursor involves the

hydrolysis and decarboxylation of 1,1-cyclohexyl dicyanoamide.[9]

Step 1: Synthesis of 1,1-Cyclohexanediacetic Acid[9]

Hydrolysis of 1,1-Cyclohexyl Dicyanoamide: 1,1-cyclohexyl dicyanoamide is subjected to

hydrolysis under acidic conditions. For example, the dicyanoamide can be heated with

sulfuric acid in water. The temperature is gradually raised from approximately 110 °C to 145

°C and maintained for several hours.

Decarboxylation: The resulting paste from the hydrolysis reaction is slowly added to a pre-

heated sulfuric acid solution (160-185 °C). The mixture is held at this temperature to facilitate

decarboxylation.

Isolation: Upon cooling, the crude 1,1-cyclohexanediacetic acid precipitates and can be

collected by suction filtration.

Step 2: Hydrolysis to 1-Carboxycyclohexaneacetic Acid While a specific detailed protocol for

the final hydrolysis step is not readily available in peer-reviewed literature, it can be inferred

from standard organic chemistry principles.

Hydrolysis: The synthesized 1,1-cyclohexanediacetic acid is dissolved in water.

Heating: The aqueous solution is heated, typically at or near boiling point, for a sufficient

period to effect hydrolysis of one of the carboxyl groups. The progress of the reaction can be

monitored by techniques such as TLC or HPLC.

Isolation and Purification: Upon completion, the solution is cooled to induce crystallization of

1-Carboxycyclohexaneacetic acid. The solid product is then collected by filtration.

Purification
The crude 1-Carboxycyclohexaneacetic acid can be purified by recrystallization.

Solvent Selection: A suitable solvent is one in which the compound is sparingly soluble at

room temperature but readily soluble at elevated temperatures. A mixture of ethyl acetate
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and water has been used for the recrystallization of the related 1,1-cyclohexanediacetic acid

monoamide.[10]

Procedure: The crude solid is dissolved in a minimal amount of the hot solvent. The solution

is then allowed to cool slowly, promoting the formation of pure crystals. The purified crystals

are collected by filtration and dried under vacuum.

Analytical Methods
High-Performance Liquid Chromatography (HPLC)

Column: A reverse-phase column, such as a Newcrom BH, can be used.

Mobile Phase: An isocratic mobile phase consisting of water and an acid modifier like

perchloric acid is suitable.

Detection: UV detection at 200 nm.[11]

Reactivity and Stability
As a dicarboxylic acid, 1-Carboxycyclohexaneacetic acid exhibits reactivity characteristic of

this functional group. It can undergo esterification, amidation, and reduction reactions at one or

both of the carboxylic acid moieties. The stability of the compound is expected to be good

under standard laboratory conditions, though forced degradation studies under harsh

conditions (high temperature, extreme pH, oxidizing agents) would be necessary to fully

characterize its stability profile for pharmaceutical applications.

Logical Workflow: Synthesis Pathway
Since no specific biological signaling pathways for 1-Carboxycyclohexaneacetic acid have

been identified in the literature, the following diagram illustrates the logical workflow of its

synthesis, which is a key aspect for its application in research and development.

1,1-Cyclohexyl
Dicyanoamide

Hydrolysis &
Decarboxylation

H₂SO₄, H₂O, Heat 1,1-Cyclohexanediacetic
Acid

Controlled
Hydrolysis

H₂O, Heat 1-Carboxycyclohexaneacetic
Acid
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Click to download full resolution via product page

Caption: Synthesis workflow for 1-Carboxycyclohexaneacetic acid.

Conclusion
1-Carboxycyclohexaneacetic acid is a dicarboxylic acid with well-defined physical properties.

While its direct biological applications are yet to be fully explored, its role as a synthetic

intermediate and its structural relation to pharmaceutically relevant molecules make it a

compound of interest for medicinal chemists and drug development professionals. The

provided data and protocols offer a foundational understanding for further research and

application of this molecule. Future studies should focus on elucidating its potential biological

activities and further refining its synthesis and purification processes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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